COLLODION

• IUPAC Name: [(2S,3R,4S,5R,6R)-2-[(2R,3R,4S,5R,6S)-4,5-dinitrooxy-2-(nitrooxymethyl)-6-[(2R,3R,4S,5R,6S)-4,5,6-trinitrooxy-2-(nitrooxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-3,5-dinitrooxy-6-(nitrooxymethyl)oxan-4-yl] nitrate
• InChI: InChI=1S/C18H21N11O38/c30-19(31)52-1-4-7(58-17-14(65-27(46)47)12(63-25(42)43)9(60-22(36)37)6(56-17)3-54-21(34)35)10(61-23(38)39)13(64-26(44)45)16(55-4)59-8-5(2-53-20(32)33)57-18(67-29(50)51)15(66-28(48)49)11(8)62-24(40)41/h4-18H,1-3H2/t4-,5-,6-,7-,8-,9-,10+,11+,12+,13-,14-,15-,16+,17+,18+/m1/s1
• InChI Key: FJWGYAHXMCUOOM-QHOUIDNNSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OC2C(OC(C(C2O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])OC3C(C(C(C(O3)CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-])O[N+](=O)[O-]
• Molecular Formula: C18H21N11O38
• Molecular Weight: 999.4 g/mol
• Physical Description: Collodion is a pale yellow syrupy liquid with an ether-like odor. Floats on water. Produces an irritating vapor. Immiscible with water. Boiling point is around 94 °F. (USCG, 1999), Nitrocellulose membrane filters appears as a membrane filter composed of nitrocellulose. Ignites easily and burn rapidly with intense heat. May release toxic fumes if exposed to high temperatures or flame., Nitrocellulose with alcohol appears as a white solid mixed with ethanol or another solvent to form a slurry. A mixture of the dinitrates and trinitrate of cellulose. Exposure to heat may evaporate the solvent leaving a residue that is subject to self-accelerating decomposition and may explode if confined or present in large quantities. Treat as an explosive. Produces toxic oxides of nitrogen when burned., Nitrocellulose with water, not less than 25% water appears as a white solid. A mixture of the dinitrates and trinitrate of cellulose with water. Will burn, although may be difficult to ignite. Easily ignited, burns very vigorously if allowed to dry out. Highly explosive if allowed to dry out. Produces toxic oxides of nitrogen during combustion., Nitrocellulose, block, wet, with not less than 25% alcohol appears as a white solid. A mixture of the dinitrates and trinitrate of cellulose and ethanol. Exposure to heat may evaporate the solvent leaving a residue that is subject to self-accelerating decomposition and may explode if confined or present in large quantities. Treat as an explosive. Produces toxic oxides of nitrogen when burned., Nitrocellulose, solution, flammable appears as a solution of the dinitrates and trinitrate of cellulose in ether, ethanol, or acetone. Burns vigorously., Nitrocellulose, [dry] appears as a white solid. A mixture of the dinitrates and trinitrate of cellulose. Burns vigorously if the quantity is small or thinly spread over a large area. May explode under exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments., Nitrocellulose, [with plasticizer] appears as a solid used in making lacquers or paints. Very flammable and easily ignited. Will burn vigorously if the quantity is small or the material is thinly spread over a large area. Produces toxic oxides of nitrogen during combustion., Pyroxylin solution appears as a solution in absolute ethanol or another organic solvent of cellulose nitrate (nitrocellulose) that contains 11.5-12.3% nitrogen (corresponding to incomplete nitration of the cellulose). The solvent may evaporate if the solution is spilled, leaving a plastic film that is easily ignited and burns very vigorously. Produces toxic oxides of nitrogen during combustion. Used in automobile lacquers and in various coatings., "A Nitrocellulose solution in ether and alcohol." [ChemIDplus] Colorless, thick liquid with ether-like odor; [CHRIS] Nitrocellulose is derived by treatment of cellulose with nitric and sulfuric acids; [Hawley], WHITE SOLID IN VARIOUS FORMS.
• Boiling Point: 93 °F at 760 mmHg (ether solvent) (USCG, 1999), 34 °C (1 atm)
• Flash Point: -49 °F (ether) (USCG, 1999), 55 °F (NFPA, 2010), less than 0 °F (NFPA, 2010), 53 °F 12 °C Method: closed cup
• Solubility: Immiscible with water, Solubility in water: none
• Density: 0.772 at 77 °F (USCG, 1999) - Less dense than water; will float, 0.765-0.775 at 25 °C/25 °C, Pulpy, cottonlike, amorphous soild (dry); colorless liquid to semisolid (solution). Contains from 10 to 14% nitrogen. Density 1.66. High-nitrogen form (explosives) is soluble in acetone; insoluble in ether-alcohol mixture. Low-nitrogen form (pyroxylin) is soluble in ether-alcohol mix and acetone (collodion and lacquers). /Nitrocellulose/, Density /Cellulose nitrate/ [Table#3706], Bulk density of commercially available cellulose nitrate types is between 0.25 and 0.60 kg/L for moistened cellulose nitrate cotton, 0.15 to 0.50 kh/L when converted to dry mass. /Cellulose nitrate/
• Color/Form: Colorless, or slightly yellow, clear or slightly opalescent, syrupy liquid
• CAS No.: 9004-70-0

Description

Collodion is a flammable, syrupy solution of nitrocellulose in ether and alcohol. It was first discovered in 1846 by Louis-Nicolas Ménard and Florès Domonte, who found that cellulose nitrate could be dissolved in ether. The solution was named “this compound” by Dr. A.A. Gould of Boston, Massachusetts, from the Greek word “kollodis,” meaning gluey . This compound is available in two basic types: flexible and non-flexible. The flexible type is often used as a surgical dressing or to hold dressings in place, while the non-flexible type is used in theatrical make-up .

Preparation Methods

Synthetic Routes and Reaction Conditions: Collodion is prepared by dissolving nitrocellulose in a mixture of ether and ethanol. The typical preparation involves the following steps:

Dissolution of Nitrocellulose: Nitrocellulose is dissolved in a mixture of ether and ethanol. The ratio of ether to ethanol can vary, but a common mixture is 3 parts ether to 1 part ethanol.

Mixing: The solution is mixed thoroughly to ensure complete dissolution of the nitrocellulose.

Filtration: The solution is filtered to remove any undissolved particles.

Industrial Production Methods: In industrial settings, the production of this compound involves large-scale dissolution of nitrocellulose in ether and ethanol under controlled conditions. The process includes:

Raw Material Handling: Nitrocellulose, ether, and ethanol are handled in large quantities.

Dissolution Tanks: The raw materials are mixed in dissolution tanks equipped with agitators to ensure thorough mixing.

Filtration Systems: The solution is passed through filtration systems to remove impurities.

Packaging: The final product is packaged in airtight containers to prevent evaporation of the volatile solvents.

Chemical Reactions Analysis

Types of Reactions: Collodion primarily undergoes physical changes rather than chemical reactions. it can participate in the following types of reactions:

Oxidation: this compound can undergo oxidation when exposed to strong oxidizing agents, leading to the breakdown of nitrocellulose.

Reduction: Reduction reactions are less common but can occur under specific conditions.

Substitution: this compound can undergo substitution reactions where the nitro groups in nitrocellulose are replaced by other functional groups.

Common Reagents and Conditions:

Oxidizing Agents: Strong oxidizing agents such as potassium permanganate can oxidize this compound.

Reducing Agents: Reducing agents like sodium borohydride can reduce this compound under specific conditions.

Substitution Reagents: Various reagents can be used for substitution reactions, depending on the desired functional group.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of carbon dioxide and water, while substitution reactions can yield a variety of functionalized nitrocellulose derivatives.

Scientific Research Applications

Collodion has a wide range of applications in scientific research, including:

Chemistry: this compound is used as a coating material in various chemical processes. It is also used in the preparation of thin films for analytical techniques.

Biology: In biological research, this compound is used to prepare specimens for microscopy. It provides a clear, protective coating that preserves the specimen.

Medicine: this compound is used as a surgical dressing and to hold dressings in place. It forms a flexible film that protects wounds and promotes healing.

Industry: this compound is used in the production of photographic films and plates. It is also used in the manufacture of certain types of explosives.

Mechanism of Action

The mechanism of action of collodion involves the formation of a flexible nitrocellulose film upon drying. When applied to a surface, the volatile solvents (ether and ethanol) evaporate, leaving behind a thin film of nitrocellulose. This film acts as a protective barrier, providing mechanical support and preventing contamination. In medical applications, the film helps to protect wounds and promote healing by keeping the wound area clean and moist.

Comparison with Similar Compounds

Collodion is similar to other nitrocellulose-based compounds, such as:

Celluloid: Like this compound, celluloid is made from nitrocellulose and is used in the production of films and plastics.

Pyroxylin: Pyroxylin is another nitrocellulose compound used in the production of lacquers and coatings. It is similar to this compound but has a different solvent composition.

Nitrocellulose Lacquers: These are used as coatings and finishes in various industries. They share similar properties with this compound but are formulated for specific applications.

Uniqueness of this compound: this compound’s unique combination of flexibility and film-forming properties makes it particularly useful in medical and photographic applications. Its ability to form a clear, protective film sets it apart from other nitrocellulose-based compounds.